Methyl 3-(4-chlorophenyl)-4-nitrobutanoate

• Molecular Formula: C11H12ClNO4
• Molecular Weight: 257.67 g/mol
• IUPAC Name: methyl 3-(4-chlorophenyl)-4-nitrobutanoate
• InChI: InChI=1S/C11H12ClNO4/c1-17-11(14)6-9(7-13(15)16)8-2-4-10(12)5-3-8/h2-5,9H,6-7H2,1H3
• InChI Key: BBSPLHDGWUPJIL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(C[N+](=O)[O-])C1=CC=C(C=C1)Cl

Description

Methyl 3-(4-chlorophenyl)-4-nitrobutanoate is a useful research compound. Its molecular formula is C11H12ClNO4 and its molecular weight is 257.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 290 g of p-chlorocinnamic acid, methyl ester, 500 g of nitromethane and 39 g of tetramethylguanidine is allowed to stir for 72 hours. The solution is diluted with ethyl ether and aqueous hydrochloric acid solution (1 N, 1 liter) is added. The organic layer is separated, dried over anhydrous magnesium sulfate, and evaporated to give 4-nitro-3-(4-chlorophenyl)butanoic acid methyl ester.

Synthesis routes and methods II

Procedure details

A mixture of 290 g of p-chlorocinnamic acid methyl ester, 500 g of nitromethane and 39 g of tetramethylguanidine is allowed to stir for 72 hours. The solution is diluted with ethyl ether and aqueous hydrochloric acid solution (1 N, 1 liter) is added. The organic layer is separated, dried over anhydrous magnesium sulfate, and evaporated to give 4-nitro-3-(4-chlorophenyl)butanoic acid methyl ester.